Journal Name:npj Flexible Electronics
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IF:0
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npj Flexible Electronics ( IF 0 ) Pub Date: 2023-05-10 , DOI:
10.1134/s102745102302026x
AbstractA technique for debugging the software of a data acquisition and preliminary processing device with a network interface for a 2D position-sensitive thermal-neutron detector with delay-line readout is described. The original software transfers data through two ring buffers. Changes are proposed in the software code to check the possibility of ring-buffer overflow. It is shown that there is no data loss in the ring buffers at input-pulse frequencies up to 1 MHz. The corresponding dead time of recording is on the order of 1 μs.
npj Flexible Electronics ( IF 0 ) Pub Date: 2023-05-10 , DOI:
10.1134/s1027451023020386
AbstractA new method for determining the coordinate in position-sensitive detectors with an organic light guide and silicon photomultipliers is described. This method differs from earlier used spectrum-shifting fibers or an array of photosensitive elements. It is based on the absorption of photons in the volume of the light guide and a reduction in the number of photons. Depending on the path length, the number of photons incident on the surface of the silicon photomultiplier varies. The optical parameters of a one-dimensional position-sensitive detector are simulated and the effect of the light-guide coating on the amount of light is shown. The simulation of a two-dimensional position-sensitive detector of two types is also carried out; the optical parameters and ratios of the radiation intensities of different ends of the light guide are determined. A technique for obtaining maps of intensity ratios and features of their use for determining the coordinates are described. The main features of the manufacture of detectors of this type and their influence on the resolution of the final detector are outlined.
npj Flexible Electronics ( IF 0 ) Pub Date: 2023-05-10 , DOI:
10.1134/s1027451023020362
Abstract—Two ancient Roman silver coins dating back to the 3rd–4th century AD are studied. A set of modern micro- and nondestructive analytical techniques, namely, a focused ion beam, scanning electron microscopy, energy-dispersive X-ray microanalysis, micro-X-ray fluorescence analysis, neutron-radiation analysis, and other methods is used. Research shows that Ag–Cu and Ag–Cu–Pb–Sn alloys were used, which were common in the prosperous years of the Roman Empire when the Romans produced alloys with a relatively high silver content for both outer layers and the inner core of coins. Surface silvering processes were used in different crisis periods during the reign of Antonine. It is established that even during the crisis, the Romans produced high quality Antoniniani, attempting to improve the silvering procedure using silver amalgam (Hg–Ag). Mercury is detected in the surface silver layer of the coins. A porous morphology of the coin surface is also revealed, which might be the result of an uncontrolled heating process and the removal of mercury through boiling.
npj Flexible Electronics ( IF 0 ) Pub Date: 2023-05-10 , DOI:
10.1134/s1027451023020295
AbstractUsing first-principles density functional theory calculations we investigate the effect of a nickel substitution on the structural, electronic, and magnetic properties of magnesium ferrite \({\text{M}}{{{\text{g}}}_{{1{\kern 1pt} - {\kern 1pt} x}}}{\text{N}}{{{\text{i}}}_{x}}{\text{F}}{{{\text{e}}}_{2}}{{{\text{O}}}_{4}}\) (x = 0, 0.4, and 1). The calculated lattice constant (8.38 Å) and magnetic moment (3.57 μB) of Fe atom are in reasonable agreement with the present experimental values from the present neutron scattering measurements. The presence of Ni is found to decrease the electronic band gap and eventually leads to a metallic character at x = 1. Moreover, based on the Maxwell–Boltzmann statistical analyses, we have predicted that \({\text{M}}{{{\text{g}}}_{{1{\kern 1pt} - {\kern 1pt} x}}}{\text{N}}{{{\text{i}}}_{x}}{\text{F}}{{{\text{e}}}_{2}}{{{\text{O}}}_{4}}\) phases can have mixed spin configurations in a real sample, which in turn determines the measured magnetic properties.
npj Flexible Electronics ( IF 0 ) Pub Date: 2023-05-10 , DOI:
10.1134/s1027451023010159
AbstractBinary and ternary complexes of europium fullerenes and diphthalocyanines with detonation nanodiamonds are obtained for the first time, which can serve as platforms for the delivery of these hydrophobic molecules into aqueous biological media for magnetic resonance imaging, photodynamic therapy, and diagnostics using luminescent labels. Detonation nanodiamonds (~4–5 nm in size) have a positive potential (30–70 mV) in an aqueous medium due to the groups (CH, COH) grafted to the surface by heat treatment in an atmosphere of hydrogen. When positively charged diamonds interact with electronegative hydrated fullerenes in an aqueous medium, the initial aggregates of each of the components are destroyed, and the electrostatic attraction between them leads to the formation of stable compact complexes ~20 nm in size, according to dynamic light scattering and neutron scattering in colloids (20°C). Binary complexes include, on average, two fullerene molecules per 30–40 diamond particles. Introducing diphthalocyanine molecules into a binary colloid yields stable ternary structures. The resulting complexes of diamonds, fullerenes, and diphthalocyanine molecules are promising for biomedical applications due to the luminescent and magnetic properties of the components.
npj Flexible Electronics ( IF 0 ) Pub Date: 2023-05-10 , DOI:
10.1134/s1027451023010202
AbstractTo assess the resistance of polymer nanocomposites to the effects of atomic oxygen in low Earth orbits, we study the effect of oxygen plasma on the structural and optical properties of an epoxy resin with the addition of graphene and Taunit-M carbon nanotubes. Introducing carbon fillers to epoxy resin increases the weight loss and erosion depth when exposed to oxygen plasma. The weight erosion coefficient at an atomic-oxygen fluence of 30 × 1020 cm–2 is 0.82 × 10–23 g/at for pure epoxy resin and 0.86 × 10–23 and 1.06 × 10–23 g/at for samples with graphene and Taunit-M, respectively. In the case of the sample with the Taunit-M filler, a greater weight loss and erosion depth are observed as a result of irradiation in oxygen plasma in comparison with the sample with the graphene filler. The treatment of carbon nanocomposites in oxygen plasma significantly decreases the reflectance coefficients in the spectral range of 0.2–2.5 µm. The lowest diffuse (less than 1%) and specular (less than 0.02%) reflectance coefficients are registered for the irradiated polymer with Taunit-M.
npj Flexible Electronics ( IF 0 ) Pub Date: 2023-05-10 , DOI:
10.1134/s1027451023010160
AbstractThe results of using the statistics of multiple scattering to describe the dependence of the stopping power S of matter on the energy E0 of a beam of alpha particles are presented. It is shown that the application of a new technique based on taking into account the dependence of the charge state of beam ions on the ratio of the ion velocity to the minimum velocity of substance electrons makes it possible to carry out calculations S appropriate for experimental results in a wide range of particle energies E0.
npj Flexible Electronics ( IF 0 ) Pub Date: 2022-12-12 , DOI:
10.1134/s1027451022050068
AbstractThe application of surface plasmon resonance microscopy for the time-continuous nondestructive control of thin dielectric coatings during their fabrication is considered. The high sensitivity of the method, in comparison with other photometric methods, and time-continuous optical control makes it possible to correctly restore the thickness profiles and optical constants for multilayer and gradient dielectric coatings. Adaptation of the ghost-imaging method to surface plasmon resonance microscopy makes it possible to measure the reflection coefficients locally for each surface point. It makes it possible to restore the spatial distribution of optical constants for planar optical elements. The operation of the method is described by the example of the Luneburg plasmon-lens model. One of the possible schemes of implementation of the proposed method in production (for a magnetron-sputtering unit) is presented. The superiority in the sensitivity of the surface plasmon resonance method over spectroreflectometry by 2 orders of magnitude in the case of the optical characterization of ultrathin dielectric films during their growth in thickness and in the case of the mutual diffusion of dielectric layers is demonstrated by examples. The source codes in Python of the numerical results are published in GitHub repository. The described approach of optical control is applicable both in the visible and infrared ranges of the electromagnetic spectrum.
npj Flexible Electronics ( IF 0 ) Pub Date: 2023-06-16 , DOI:
10.1134/s1027451023030102
AbstractIt is natural and necessary to study the antibacterial properties of different substances in conditions where microbes are evolving. In this study, the nanoparticles of Molybdenum Trioxide (MoO3) with the Hydrothermal method were synthesized. The nanoparticles’ structure and crystal phase were investigated by X-ray diffraction (XRD), and the size distribution of prepared MoO3 nanoparticles colloids were studied using dynamic light scattering (DLS). Also, the polyvinyl chloride (PVC) composites containing 50 wt % of MoO3 and blank composite were prepared. Furthermore, the Fourier transform infrared spectroscopy (FTIR) and antibacterial activity of composites were investigated. The results show the nanoparticle syntheses were careful, and the composites containing MoO3 can have antibacterial properties.
npj Flexible Electronics ( IF 0 ) Pub Date: 2023-06-16 , DOI:
10.1134/s1027451023030266
AbstractHydroxyapatite, a mineral of the apatite group, has an important and useful property. It has the propensity for various kinds of substitutions, which allows modification of its properties and expansion of the possibilities of applying the synthetic material. The properties of a synthesized substance depend on the way it is produced, as the synthesis conditions influence the structural and morphological characteristics of the particles being formed. This work shows that, in the case of mechanochemical synthesis with the introduction of iron cations as a dopant, the structure of hydroxyapatite, in which the dopant occupies the position of the calcium cation, is formed. This type of substitution is accompanied by a decrease in the lattice parameters of the hydroxyapatite. It is shown that iron cations predominantly possess a 3+ charge, which is independent of the charge of the initial reagent containing the iron cation. It is also found that in the process of mechanochemical synthesis under certain conditions, the simultaneous partial replacement of calcium cations with iron cations and phosphate groups with carbonate group can be implemented. The powders obtained by mechanochemical synthesis are characterized by powder diffraction, infrared spectroscopy, X-ray absorption near edge structure spectroscopy (XANES), and Mössbauer spectroscopy.
Supplementary Information
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